Cas no 2089686-99-5 (methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate)

• Product Name: methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate
• CAS No: 2089686-99-5
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6034229
• PubChem ID: 131597769
• Update Time: 2025-06-12

methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate
• 2-Pyrazineacetic acid, α-amino-3-methyl-, methyl ester
• 2089686-99-5
• EN300-1744401

• Inchi： 1S/C8H11N3O2/c1-5-7(11-4-3-10-5)6(9)8(12)13-2/h3-4,6H,9H2,1-2H3
• InChI Key： SVRLUQRPUPFFKX-UHFFFAOYSA-N
• SMILES： C(C1=NC=CN=C1C)(N)C(=O)OC

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 281.6±35.0 °C(Predicted)
• pka: 4.19±0.50(Predicted)

Additional information on methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate

Comprehensive Overview of Methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate (CAS No. 2089686-99-5)

Methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate (CAS No. 2089686-99-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazine core, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining an aminoacetate moiety with a 3-methylpyrazine ring, makes it a versatile building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential applications in kinase inhibitors and central nervous system (CNS) targeting drugs, aligning with trends in personalized medicine and neurodegenerative disease treatment. The compound’s CAS No. 2089686-99-5 is frequently searched in scientific databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate involves multi-step organic reactions, often starting from commercially available pyrazine derivatives. Its ester group enhances solubility, facilitating its use in high-throughput screening and combinatorial chemistry. This property is critical for modern drug discovery platforms, where AI-driven molecular design and fragment-based drug discovery are dominant themes. The compound’s 3-methylpyrazine moiety also contributes to metabolic stability, a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization.

From an industrial perspective, CAS No. 2089686-99-5 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring catalytic methods to produce this compound with minimal waste, responding to global demands for eco-friendly chemical processes. Analytical techniques like HPLC and NMR are routinely employed to ensure the purity of methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate, as impurities can significantly impact downstream applications.

Beyond pharmaceuticals, this compound is investigated for its potential in agrochemical formulations, particularly in designing next-generation pesticides with lower environmental toxicity. Its pyrazine scaffold is known to interact with biological targets in pests, making it a candidate for integrated pest management (IPM) solutions. This aligns with the growing consumer interest in organic farming and reduced chemical residues in food products.

In summary, methyl 2-amino-2-(3-methylpyrazin-2-yl)acetate (CAS No. 2089686-99-5) represents a critical intersection of chemistry, biology, and technology. Its applications span from drug development to sustainable agriculture, addressing some of the most pressing challenges in science today. As research continues, this compound is poised to play an even greater role in advancing precision medicine and environmentally conscious industrial practices.